Cas no 941932-51-0 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide
• CAS No: 941932-51-0
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 5500387
• Update Time: 2025-10-31

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(4-fluorophenoxy)acetamide
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C17H17FN2O4S/c18-13-5-7-16(8-6-13)24-12-17(21)19-14-3-1-4-15(11-14)20-9-2-10-25(20,22)23/h1,3-8,11H,2,9-10,12H2,(H,19,21)
• InChI Key： GBBGEVRXTWXEBY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)(=O)COC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide: A Comprehensive Overview

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide (CAS No. 941932-51-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazolidine ring and a fluorinated phenoxy group. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The thiazolidine moiety in N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological processes. Thiazolidines are known for their antioxidant, anti-inflammatory, and antidiabetic properties. The presence of the fluorinated phenoxy group further enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. A study published in the Journal of Medicinal Chemistry demonstrated that N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide significantly reduced the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines in a cellular model of Parkinson's disease.

In addition to its neuroprotective properties, N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide has also shown promise in the treatment of cancer. Preclinical studies have indicated that this compound possesses antiproliferative and pro-apoptotic activities against various cancer cell lines. A study published in the International Journal of Cancer reported that N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide inhibited the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. The mechanism underlying these effects is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-(4-fluorophenoxy)acetamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake and penetration across biological membranes. Furthermore, the compound has been found to have a reasonable half-life and low toxicity in animal models, making it a viable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-y l )phenyl - 2 - ( 4 - fluorophen oxy ) acet amide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess the compound's therapeutic potential in specific disease indications.

In conclusion, N - 3 - ( 1 , 1 - diox o - 1 lambda 6 , 2 - thia zoli din - 2 - yl ) phen yl - 2 - ( 4 - fluoro phen oxy ) acet amide (CAS No. 941932 -5 0 ) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds great promise for improving patient outcomes in various medical conditions.